Cas no 92016-54-1 (Butanal, 2-phenoxy-)

Butanal, 2-phenoxy- structure
Butanal, 2-phenoxy- structure
Product Name:Butanal, 2-phenoxy-
CAS No:92016-54-1
MF:C10H12O2
MW:164.201083183289
CID:759037
PubChem ID:11816045
Update Time:2025-04-19

Butanal, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Butanal, 2-phenoxy-
    • 2-phenoxybutanal
    • 2-Phenoxy-butyraldehyd
    • Butanal,2-phenoxy
    • DTXSID70473449
    • SCHEMBL2123805
    • 92016-54-1
    • Inchi: 1S/C10H12O2/c1-2-9(8-11)12-10-6-4-3-5-7-10/h3-9H,2H2,1H3
    • InChI Key: PJNMCGWKYLOSEE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C=O)CC

Computed Properties

  • Exact Mass: 164.08400
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.04290
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